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Introduction
Shizukanolide C is a naturally occurring sesquiterpenoid lactone belonging to the lindenane

class. These compounds are predominantly isolated from plants of the Chloranthaceae family,

notably Chloranthus serratus. The intricate polycyclic structure of shizukanolides has attracted

considerable interest from the scientific community, leading to investigations into their chemical

synthesis and biological activities. This document provides a comprehensive technical guide to

the chemical structure, properties, and experimental protocols related to Shizukanolide C.

Chemical Structure and Properties
Shizukanolide C possesses a complex tetracyclic framework characteristic of lindenane-type

sesquiterpenoids. Its chemical formula is C15H18O3. The structure features a fused ring

system and a reactive α,β-unsaturated γ-lactone moiety, which is a common feature in many

biologically active natural products.

A key publication by Kawabata and Mizutani in 1989 described the structural elucidation of

related compounds, Shizukanolide E and Shizukanolide F, which were identified as hydroxy

derivatives of Shizukanolide C.[1][2][3] This foundational work was crucial in confirming the

core structure of Shizukanolide C.

Table 1: Chemical and Physical Properties of Shizukanolide C
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Property Value Reference

Molecular Formula C15H18O3 [4]

Molecular Weight 246.3 g/mol [4]

CAS Number 78749-47-0 [4]

Class
Sesquiterpenoid (Lindenane-

type)
[1][2]

Source Organism Chloranthus serratus [1][2][3]

Spectroscopic Data
The structural confirmation of Shizukanolide C relies on detailed spectroscopic analysis,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy. While a complete, publicly

available dataset for Shizukanolide C is not readily found in the searched literature, the data

for its derivatives, Shizukanolides E and F, provide strong evidence for its core structure. For

researchers aiming to identify or synthesize this compound, obtaining ¹H and ¹³C NMR spectra

and comparing them to related known compounds is essential.

Experimental Protocols
Isolation of Shizukanolide C from Chloranthus serratus
The following is a generalized protocol based on the methods described for the isolation of

related shizukanolides.[1][2]

Workflow for Isolation of Shizukanolide C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/msds/Shizukanolide-C.htm
https://www.chemicalbook.com/msds/Shizukanolide-C.htm
https://www.chemicalbook.com/msds/Shizukanolide-C.htm
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1989.10869234
https://www.tandfonline.com/doi/abs/10.1080/00021369.1989.10869234
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1989.10869234
https://www.tandfonline.com/doi/abs/10.1080/00021369.1989.10869234
https://academic.oup.com/bbb/article-abstract/53/1/203/5962774
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1989.10869234
https://www.tandfonline.com/doi/abs/10.1080/00021369.1989.10869234
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fresh roots of
Chloranthus serratus

Extraction with ether

Fractionation by
Florisil and silica gel

column chromatography

Preparative thin-layer
chromatography (TLC)

Isolated Shizukanolide C

LPS TLR4

JNK

Shizukanolide C

AP-1 Inflammatory
Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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